Cas no 89970-16-1 (Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-)
![Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)- structure](https://www.kuujia.com/scimg/cas/89970-16-1x500.png)
89970-16-1 structure
Product name:Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-
Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-
- Ethanone, 1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-
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- Inchi: 1S/C10H12N2O2/c1-7-6-12(8(2)13)10-9(14-7)4-3-5-11-10/h3-5,7H,6H2,1-2H3
- InChI Key: KZJOUDYFSVIGBG-UHFFFAOYSA-N
- SMILES: C(=O)(N1CC(C)OC2=CC=CN=C21)C
Computed Properties
- Exact Mass: 192.089877630g/mol
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.180±0.06 g/cm3(Predicted)
- Boiling Point: 405.7±40.0 °C(Predicted)
- pka: 5.20±0.40(Predicted)
Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)- Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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